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Compound Name: Acrylodan

Cat. No.: B149167 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Acrylodan is a thiol-reactive fluorescent probe that is highly sensitive to the polarity of its local

environment. This property makes it an invaluable tool for studying the structure, function, and

dynamics of enzymes. By covalently attaching Acrylodan to a cysteine residue within or near

an enzyme's active site, researchers can monitor changes in the local environment that occur

during substrate binding, catalysis, and inhibition. These changes are reflected in the

fluorescence emission spectrum of Acrylodan, providing insights into conformational changes,

ligand binding events, and the overall catalytic mechanism. This document provides detailed

application notes and protocols for using Acrylodan to probe enzyme active sites.

Principle of Acrylodan as a Polarity-Sensitive Probe
Acrylodan's fluorescence emission is characterized by a significant solvatochromic shift. In a

non-polar, hydrophobic environment, such as the core of a protein or a shielded active site, its

emission maximum is blue-shifted (shorter wavelength). Conversely, in a polar, aqueous

environment, its emission is red-shifted (longer wavelength). This sensitivity to the local

dielectric constant allows researchers to infer changes in the solvent accessibility and polarity

of the labeled site.[1][2] Photoexcitation of Acrylodan leads to an intramolecular charge

transfer, increasing the molecule's dipole moment.[3] This excited state is stabilized by polar

solvents, resulting in the observed red shift.[3]
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The general workflow for using Acrylodan to probe an enzyme active site involves several key

steps: protein preparation, labeling with Acrylodan, removal of excess probe, fluorescence

measurements, and data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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